5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole
• InChI: InChI=1S/C14H10ClNO2/c1-17-11-5-2-9(3-6-11)14-16-12-8-10(15)4-7-13(12)18-14/h2-8H,1H3
• InChI Key: BPYMXOZKPMEEDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C14H10ClNO2
• DSSTOX Substance ID: DTXSID10357850
• Molecular Weight: 259.69 g/mol
• CAS RN: 891-15-6

Description

5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole involves the inhibition of various enzymes and signaling pathways. Studies have shown that this compound inhibits the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) which are involved in the production of pro-inflammatory cytokines. It also inhibits the activation of nuclear factor-kappa B (NF-κB) which is a transcription factor involved in the regulation of inflammation.
Biochemical and Physiological Effects:
5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole exhibits various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO) which are involved in oxidative stress and inflammation. It also reduces the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). In addition, it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of 5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole. One possible direction is the development of analogs with improved solubility and potency. Another direction is the study of its potential therapeutic applications in other diseases such as Alzheimer's disease and Parkinson's disease. In addition, the use of this compound in combination with other drugs or therapies could also be explored. Overall, the study of 5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole has the potential to lead to the development of new and effective therapies for various diseases.

Synthesis Methods

The synthesis of 5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole has been achieved using different methods. One of the commonly used methods involves the reaction of 4-methoxyphenyl-2-amino-phenol with 2-chlorobenzoic acid in the presence of a catalyst such as phosphorous oxychloride. Another method involves the reaction of 2-aminophenol with 4-methoxybenzoyl chloride followed by cyclization with phosphorous oxychloride.

Scientific Research Applications

5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits anticancer activity by inhibiting the growth of cancer cells. It also exhibits anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.